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Compound of Interest

Compound Name: Fe(III)(TDCPP) chloride

Cat. No.: B1682961 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fe(III) meso-tetra(2,6-dichlorophenyl)porphine chloride, commonly referred to as Fe(III)
(TDCPP) chloride, is a synthetic iron (III) porphyrin complex. These compounds are of

significant interest in various research and drug development applications due to their catalytic

activities, potential as photosensitizers, and ability to mimic the active sites of heme-containing

enzymes. Proper preparation of stock solutions is critical to ensure experimental reproducibility

and the integrity of the compound. This document provides a detailed protocol for the

preparation and storage of Fe(III)(TDCPP) chloride stock solutions.

Quantitative Data Summary
The following table summarizes the key quantitative data for the preparation of Fe(III)(TDCPP)
chloride stock solutions.
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Parameter Value Reference

Chemical Name

Fe(III) meso-tetra(2,6-

dichlorophenyl)porphine

chloride

[1][2]

CAS Number 91042-27-2 [1][3]

Molecular Formula C₄₄H₂₀Cl₉FeN₄ [1]

Molecular Weight 979.58 g/mol [4]

Appearance Dark purple to black solid [3]

Recommended Solvent Dimethyl sulfoxide (DMSO) [3]

Solubility in DMSO
4 mg/mL (approximately 3.96

mM)
[3]

Stock Solution Storage
-80°C for up to 6 months;

-20°C for up to 1 month.
[3]

Storage Conditions
Protect from light, store under

a nitrogen atmosphere.
[3]

Experimental Protocol
This protocol details the steps for preparing a 1 mM stock solution of Fe(III)(TDCPP) chloride
in DMSO.

Materials and Equipment:

Fe(III)(TDCPP) chloride (solid)

Anhydrous Dimethyl sulfoxide (DMSO), newly opened

Analytical balance

Spatula

Microcentrifuge tubes or amber glass vials
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Pipettes and sterile pipette tips

Vortex mixer

Ultrasonic water bath

Heating block or water bath capable of reaching 60°C

Nitrogen gas source and delivery system

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Procedure:

Pre-weighing Preparations:

Ensure the analytical balance is calibrated and level.

Work in a chemical fume hood to minimize inhalation of the powdered compound.

Use appropriate PPE.

Weighing the Compound:

Carefully weigh the desired amount of Fe(III)(TDCPP) chloride. For example, to prepare 1

mL of a 1 mM stock solution, weigh out approximately 0.98 mg of the compound (based

on a molecular weight of 979.58 g/mol ). For larger volumes, adjust the mass accordingly.

For instance, for 5 mL of a 1 mM solution, weigh 4.90 mg.

Dissolution:

Transfer the weighed Fe(III)(TDCPP) chloride to an appropriately sized microcentrifuge

tube or amber glass vial.

Add the calculated volume of fresh, anhydrous DMSO. It is crucial to use a newly opened

bottle of anhydrous DMSO as hygroscopic (water-absorbed) DMSO can significantly

impact the solubility of the product.[3]
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For a 1 mM stock solution, the following volumes can be used[3]:

1 mg of Fe(III)(TDCPP) chloride in 1.02 mL of DMSO.

5 mg of Fe(III)(TDCPP) chloride in 5.10 mL of DMSO.

Vortex the mixture thoroughly for 1-2 minutes.

Facilitating Solubilization:

To ensure complete dissolution, utilize the following techniques as needed[3]:

Ultrasonication: Place the vial in an ultrasonic water bath for 10-15 minutes.

Warming/Heating: Gently warm the solution. For persistent insolubility, heat the solution

to 60°C.[3] Monitor the dissolution process closely.

Final Preparation and Storage:

Once the solution is clear and all solid has dissolved, allow it to cool to room temperature.

To create an inert atmosphere and enhance stability, gently flush the headspace of the vial

with dry nitrogen gas before sealing.

For long-term storage, it is recommended to aliquot the stock solution into smaller, single-

use volumes to prevent degradation from repeated freeze-thaw cycles.[3]

Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[3] Always

protect the solution from light.

Experimental Workflow Diagram
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Workflow for Fe(III)(TDCPP) Chloride Stock Solution Preparation
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Caption: Workflow for Fe(III)(TDCPP) Chloride Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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